Cas no 1249110-59-5 (3-amino-2-(2-fluorophenyl)methyl-N-methylpropanamide)

• Product Name: 3-amino-2-(2-fluorophenyl)methyl-N-methylpropanamide
• CAS No: 1249110-59-5
• MF: C₁₁H₁₅FN₂O
• MW: 210.248006105423
• MDL: MFCD16669697
• CID: 5243081
• PubChem ID: 62097344
• Update Time: 2026-03-08

3-amino-2-(2-fluorophenyl)methyl-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-[(2-fluorophenyl)methyl]-N-methylpropanamide
• 3-Amino-2-(2-fluorobenzyl)-N-methylpropanamide
• Benzenepropanamide, α-(aminomethyl)-2-fluoro-N-methyl-
• 3-amino-2-(2-fluorophenyl)methyl-N-methylpropanamide

• MDL： MFCD16669697
• Inchi： 1S/C11H15FN2O/c1-14-11(15)9(7-13)6-8-4-2-3-5-10(8)12/h2-5,9H,6-7,13H2,1H3,(H,14,15)
• InChI Key： QFLXAGJLKGUFQL-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CC(C(NC)=O)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-2-(2-fluorophenyl)methyl-N-methylpropanamide

Introduction to 3-amino-2-(2-fluorophenyl)methyl-N-methylpropanamide (CAS No. 1249110-59-5)

The compound 3-amino-2-(2-fluorophenyl)methyl-N-methylpropanamide, identified by the CAS number 1249110-59-5, represents a significant area of interest in the field of medicinal chemistry and pharmacology. This amide derivative, featuring a fluorinated aromatic ring and an N-methylpropanamide moiety, has garnered attention due to its structural complexity and potential biological activity. The presence of the fluorine atom, a well-documented modulator of metabolic stability and binding affinity, suggests that this molecule may exhibit unique pharmacokinetic properties compared to its non-fluorinated counterparts.

In recent years, the development of novel therapeutic agents has been heavily influenced by the strategic incorporation of fluorine into molecular structures. The fluorine atom's ability to enhance lipophilicity, improve metabolic stability, and alter electronic properties makes it a valuable tool in drug design. The specific substitution pattern in 3-amino-2-(2-fluorophenyl)methyl-N-methylpropanamide positions it as a candidate for further exploration in the quest for new pharmacological entities.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, amide-based inhibitors have shown promise in modulating the activity of serine proteases, which are implicated in various diseases, including cancer and inflammation. The structural features of 3-amino-2-(2-fluorophenyl)methyl-N-methylpropanamide may allow it to interact with specific pockets on these enzymes, thereby inhibiting their function and potentially alleviating disease symptoms.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluorine atom's ability to participate in dipole-dipole interactions and hydrogen bonding can significantly influence binding affinity and selectivity. In the context of 3-amino-2-(2-fluorophenyl)methyl-N-methylpropanamide, the 2-fluorophenyl group may serve as a key pharmacophore, contributing to both potency and selectivity. This has prompted researchers to investigate its potential as a lead compound for further optimization.

The N-methylpropanamide moiety in this compound also warrants attention. Amides are known for their versatility in drug design, often serving as hinge binders or scaffold components. The N-methyl group can influence both the conformational flexibility and electronic properties of the molecule, which are critical factors in determining its biological activity. By combining these structural elements, 3-amino-2-(2-fluorophenyl)methyl-N-methylpropanamide emerges as a multifaceted candidate for therapeutic intervention.

Advances in computational chemistry have further facilitated the exploration of such compounds. Molecular modeling techniques can predict binding modes and affinity with high accuracy, allowing researchers to design derivatives with enhanced properties. The combination of experimental validation with computational insights has been instrumental in advancing drug discovery efforts. In this regard, 3-amino-2-(2-fluorophenyl)methyl-N-methylpropanamide represents an excellent candidate for structure-based drug design initiatives.

The synthesis of this compound also presents an interesting challenge due to its complex architecture. Multi-step synthetic routes involving fluorination reactions and amide bond formation are required to achieve the desired structure with high yield and purity. Recent innovations in synthetic methodologies have made it possible to construct such molecules more efficiently, paving the way for rapid exploration of their biological potential.

In conclusion, 3-amino-2-(2-fluorophenyl)methyl-N-methylpropanamide (CAS No. 1249110-59-5) is a promising compound with significant therapeutic implications. Its unique structural features, including the fluorinated aromatic ring and N-methylpropanamide moiety, position it as a valuable candidate for further investigation. As research continues to uncover new biological targets and develop innovative synthetic strategies, compounds like this one are likely to play a crucial role in shaping the future of medicinal chemistry.